3-(4-{[4-(4-ethylpiperazin-1-yl)but-2-yn-1-yl]oxy}piperidin-1-yl)-1-methyl-1,2-dihydropyrazin-2-one

• IUPAC Name: 3-[4-[4-(4-ethylpiperazin-1-yl)but-2-ynoxy]piperidin-1-yl]-1-methylpyrazin-2-one
• InChI: InChI=1S/C20H31N5O2/c1-3-23-13-15-24(16-14-23)9-4-5-17-27-18-6-10-25(11-7-18)19-20(26)22(2)12-8-21-19/h8,12,18H,3,6-7,9-11,13-17H2,1-2H3
• InChI Key: ONEFWQWWZSYUAQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CC#CCOC2CCN(CC2)C3=NC=CN(C3=O)C
• Molecular Formula: C20H31N5O2
• Molecular Weight: 373.5 g/mol

Description

The compound appears to contain several functional groups including a piperazine ring and a pyrazinone ring. Piperazine rings are often found in pharmaceuticals and are known for their biological activity. Pyrazinones are also a common feature in bioactive compounds.

Molecular Structure Analysis

The compound contains several nitrogen atoms which could participate in hydrogen bonding. The presence of the piperazine and pyrazinone rings also suggests that the compound could have a rigid, cyclic structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For example, the presence of polar functional groups could make the compound soluble in polar solvents.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Piperazines are often used in drugs that act on the central nervous system.

Future Directions

The future directions for research on this compound would depend on its biological activity. If it shows promising activity in preliminary studies, it could be further optimized and studied in preclinical and clinical trials.